diholmium pentatelluride

• CAS No.: 12186-84-4
• Molecular Formula: Ho2Te5-4
• Molecular Weight: 967.86064
• Synonyms: diholmium pentatelluride

Description

Diholmium pentatelluride (Ho₂Te₅) is a rare-earth pentatelluride compound. Instead, the evidence focuses on transition-metal pentatellurides like hafnium pentatelluride (HfTe₅) and zirconium pentatelluride (ZrTe₅), as well as uranium-based pentatellurides (UTe₅, U₂Te₅). These compounds share quasi-one-dimensional (quasi-1D) or layered structures and exhibit unique quantum phenomena such as discrete scale invariance (DSI), topological insulator behavior, and anomalous resistivity peaks.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Electronic Properties

HfTe₅ and ZrTe₅ (Transition-Metal Pentatellurides):

• Crystal Structure : Both adopt orthorhombic layered structures with Te chains along the a-axis, leading to strong anisotropy in electrical and thermal transport .
• Electronic Behavior :
  • Topological Phases : HfTe₅ exhibits a temperature-driven topological phase transition between weak and strong topological insulator states, mediated by a 3D Dirac semimetal phase near its resistivity peak (~80–150 K) .
  • DSI and Quantum Oscillations : Log-periodic quantum oscillations in magnetoresistance (MR) and Hall data reveal DSI in thin HfTe₅ flakes (thickness ~180 nm). The scale factor λ (~1.6 in flakes vs. ~3.5 in bulk) decreases due to reduced vacuum polarization effects in confined geometries .
  • Strain Engineering : Applying strain to HfTe₅ induces a strong topological insulator phase, enabling quantum computing applications .

UTe₅ and U₂Te₅ (Uranium Pentatellurides):

• Structure: UTe₅ has a low-dimensional monoclinic structure with U-Te layers, while U₂Te₅ adopts a distinct orthorhombic arrangement .
• No DSI or quantum oscillations have been reported.

Thermal and Transport Properties

• Thermal Conductivity: ZrTe₅ exhibits ultra-low thermal conductivity (~1.5 W/m·K along the a-axis at 300 K), attributed to its quasi-1D structure and strong phonon scattering . HfTe₅ shows similar anisotropy but higher thermal conductivity due to weaker electron-phonon coupling .
• Anomalous Resistivity: Both HfTe₅ and ZrTe₅ display a resistivity anomaly (peak at T_p), linked to the emergence of 3D Dirac states in HfTe₅ and charge density wave fluctuations in ZrTe₅ .

Quantum Phenomena

• Discrete Scale Invariance (DSI): Observed in HfTe₅ and ZrTe₅ via log-periodic MR oscillations. The scale factor λ is tunable with flake thickness, demonstrating many-body effects (e.g., Thomas-Fermi screening) . Atomic vacancies in HfTe₅ host quasi-bound states with DSI features, mimicking "atomic collapse" in supercritical Coulomb potentials .
• Anomalous Hall Effect: ZrTe₅ shows a Hall effect linked to Weyl semimetal states under magnetic fields, absent in HfTe₅ .

Data Tables

Table 1: Key Properties of Pentatellurides

Property	HfTe₅	ZrTe₅	UTe₅/U₂Te₅
Crystal Structure	Orthorhombic (layered)	Orthorhombic (quasi-1D)	Monoclinic/Orthorhombic
Topological State	Strong/Weak TI transition	Weyl semimetal	Metallic (non-topological)
DSI (λ)	1.6 (flakes), 3.5 (bulk)	Similar to HfTe₅	Not observed
Resistivity Anomaly	Peak at ~80–150 K	Peak at ~130 K	None reported
Thermal Conductivity	Moderate anisotropy	Ultra-low (~1.5 W/m·K)	Not studied

Table 2: Comparison of Quantum Phenomena

Phenomenon	HfTe₅	ZrTe₅
DSI in MR	Yes (tunable with thickness)	Yes (similar mechanism)
Atomic Collapse	Observed at vacancies	Not reported
Anomalous Hall Effect	No	Yes (Weyl nodes)

Q & A

Basic Research Questions

Q. What are the established synthesis protocols for diholmium pentatelluride, and how can experimental parameters be optimized for phase purity?

• Methodology : Synthesis typically involves high-temperature solid-state reactions under inert atmospheres. Key parameters include stoichiometric ratios of Ho and Te, heating rates (e.g., 5–10°C/min), and dwell times (24–72 hours) at 800–1000°C . Post-synthesis, annealing in tellurium vapor minimizes Te vacancies. Characterization via X-ray diffraction (XRD) and energy-dispersive spectroscopy (EDS) is critical for verifying phase purity .
• Optimization : Use factorial design experiments to isolate variables (e.g., temperature vs. time). Include control samples with known impurities (e.g., Ho₂O₃) to calibrate XRD peak assignments .

Q. Which characterization techniques are most effective for determining the crystallographic and electronic structure of Ho₂Te₅?

• Primary Techniques :

• XRD : Resolves lattice parameters and symmetry; Rietveld refinement quantifies site occupancy .
• Transmission Electron Microscopy (TEM) : Identifies defects (e.g., stacking faults) impacting electronic transport .
• X-ray Photoelectron Spectroscopy (XPS) : Confirms oxidation states of Ho (typically +3) and Te (mixed −2/−1) .
  • Data Interpretation : Cross-validate with computational models (e.g., density functional theory) to link structural features to observed properties like resistivity .

Q. How do researchers establish baseline thermodynamic properties (e.g., specific heat, magnetic susceptibility) for Ho₂Te₅?

• Experimental Design :

• Specific Heat : Use a Physical Property Measurement System (PPMS) with adiabatic relaxation methods at 2–300 K. Account for phonon contributions by subtracting non-magnetic analogs (e.g., La₂Te₅) .
• Magnetic Susceptibility : Measure via SQUID magnetometry. Apply field-cooled (FC) and zero-field-cooled (ZFC) protocols to distinguish intrinsic magnetism from artifacts (e.g., spin glass behavior) .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported magnetic properties of Ho₂Te₅, such as conflicting Néel temperatures (Tₙ)?

• Analysis Framework :

Comparative Literature Review : Tabulate synthesis conditions and impurity levels across studies (e.g., oxygen contamination alters magnetic ordering) .

Replication Studies : Reproduce prior experiments with controlled variables (e.g., identical quenching rates) .

Advanced Probes : Neutron diffraction can clarify magnetic structures obscured by conventional techniques .

• Collaborative Approach : Partner with groups using different synthesis routes to isolate material-dependent vs. measurement-dependent effects .

Q. What methodologies address discrepancies between theoretical predictions and experimental observations in Ho₂Te₅’s electronic transport behavior?

• Computational Adjustments :

• Include spin-orbit coupling (SOC) and Hubbard-U corrections in DFT models to better match resistivity data .
• Account for Te 5p orbital hybridization, which is often underestimated in bulk calculations .
  • Experimental Refinement : Perform angle-resolved photoemission spectroscopy (ARPES) to map Fermi surfaces and validate band structure predictions .

Q. How should researchers design experiments to investigate the interplay between rare-earth 4f electrons and telluride lattices in Ho₂Te₅?

• Multi-Technique Strategy :

• Inelastic Neutron Scattering : Quantifies crystal field splitting of Ho³⁺ ions .
• Magnetotransport Measurements : Apply high magnetic fields (≥14 T) to decouple 4f contributions from lattice effects .
  • Modeling Synergy : Combine Monte Carlo simulations (for magnetic interactions) with Boltzmann transport equations (for carrier mobility) .

Methodological Guidance for Data Contradictions

Q. What statistical approaches are recommended for reconciling inconsistent datasets (e.g., resistivity vs. thermal conductivity)?

• Error Analysis : Calculate confidence intervals for repeated measurements; discard outliers exceeding 3σ deviations .
• Multivariate Regression : Identify correlations between synthesis parameters (e.g., grain size) and property variations .
• Meta-Analysis : Pool data from multiple studies using random-effects models to quantify heterogeneity .

Q. How can advanced spectroscopic methods (e.g., Raman, Mössbauer) clarify unresolved structural dynamics in Ho₂Te₅?

• Raman Spectroscopy : Assign phonon modes to specific Te-Te bonding configurations (e.g., zigzag vs. linear chains) .
• ¹²⁵Te Mössbauer Spectroscopy : Probes local electric field gradients to detect subtle lattice distortions .

Tables for Comparative Analysis

Property	Reported Values	Key Variables	Reference Techniques
Néel Temperature (Tₙ)	12–18 K	Oxygen content, grain boundaries	SQUID, Neutron Diffraction
Resistivity (300 K)	0.5–2.0 mΩ·cm	Annealing duration, Te pressure	PPMS, Four-Probe Method
Bandgap (DFT)	0.1–0.3 eV	SOC inclusion, U parameter	ARPES, DFT